Cas no 89324-44-7 (5-Formylthiophene-3-carboxylic acid)

5-Formylthiophene-3-carboxylic acid structure

89324-44-7 structure

Product Name:5-Formylthiophene-3-carboxylic acid

CAS No:89324-44-7

MF:C₆H₄O₃S

MW:156.159160614014

MDL:MFCD01859867

CID:1088681

PubChem ID:818883

Update Time:2024-10-26

5-Formylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Formylthiophene-3-carboxylic acid
- 5-Formyl-3-thiophenecarboxylic acid
- 5-Formyl-3-thiophenecarboxylic acid (ACI)
- DTXSID50355996
- 5-formylthiophene-3-carboxylicacid
- 3-Thiophenecarboxylic acid, 5-formyl-
- AT16777
- XH1320
- 5-formyl-3-thiophene carboxylic acid
- MFCD01859867
- EN300-103857
- DB-368720
- 5-formyl-thiophene-3-carboxylic acid
- SCHEMBL1471364
- 89324-44-7
- Z1198158838
- AI-942/25034148
- SY139819
- 2-formyl-4-thiophenecarboxylic acid
- 5-formylthiophene-3-carboxylic acid, AldrichCPR
- CS-0372656
- AKOS006275973
- DZWLJMCEXWXWRY-UHFFFAOYSA-N
- MDL： MFCD01859867
- Inchi： 1S/C6H4O3S/c7-2-5-1-4(3-10-5)6(8)9/h1-3H,(H,8,9)
- InChI Key： DZWLJMCEXWXWRY-UHFFFAOYSA-N
- SMILES： O=CC1=CC(C(O)=O)=CS1

Computed Properties

Exact Mass: 155.98811516g/mol
Monoisotopic Mass: 155.98811516g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 82.6Å²

Experimental Properties

Density: 1.5±0.1 g/cm3
Boiling Point: 371.4±27.0 °C at 760 mmHg
Flash Point: 178.4±23.7 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Formylthiophene-3-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-Formylthiophene-3-carboxylic acid Pricemore >>

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5-Formylthiophene-3-carboxylic acid Production Method

Production Method 1

58267-85-9

89324-44-7

Reaction Conditions

1.1 Reagents: Butyllithium , N,N,N′,N′-Tetramethylethylenediamine Solvents: Tetrahydrofuran , Hexane ; -78 °C; 2 h, -78 °C
1.2 1 h, -78 °C; overnight, rt
1.3 Reagents: Sulfuric acid Solvents: Water ; 3 h, rt

Reference

: Enantioselective Rhodium-Catalyzed Dimerization of ω-Allenyl Carboxylic Acids: Straightforward Synthesis of C2-Symmetric Macrodiolides

Steib, Philip; Breit, Bernhard, Angewandte Chemie, 2018, 57(22), 6572-6576

Production Method 2

51770-04-8

89324-44-7

Reaction Conditions

1.1 Reagents: Water Solvents: Water

Reference

: Synthesis and properties of cyanoformylthiophenes and -selenophenes

Dubus, Pierre; Decroix, Bernard; Morel, Jean; Pastour, Paul, Bulletin de la Societe Chimique de France, 1976, 628, 628-34